Cas no 874464-62-7 (methyl 4,5-dimethoxy-2-(3-methyl-2,3-dihydro-1,4-benzodioxine-2-amido)benzoate)

• Product Name: methyl 4,5-dimethoxy-2-(3-methyl-2,3-dihydro-1,4-benzodioxine-2-amido)benzoate
• CAS No: 874464-62-7
• MF: C₂₀H₂₁NO₇
• MW: 387.383246183395
• CID: 5421568
• Update Time: 2025-05-25

methyl 4,5-dimethoxy-2-(3-methyl-2,3-dihydro-1,4-benzodioxine-2-amido)benzoate Chemical and Physical Properties

Names and Identifiers

• CLJQWQMNTFSHPW-UHFFFAOYSA-N
• methyl 4,5-dimethoxy-2-(3-methyl-2,3-dihydro-1,4-benzodioxine-2-amido)benzoate

• Inchi： 1S/C20H21NO7/c1-11-18(28-15-8-6-5-7-14(15)27-11)19(22)21-13-10-17(25-3)16(24-2)9-12(13)20(23)26-4/h5-11,18H,1-4H3,(H,21,22)
• InChI Key： CLJQWQMNTFSHPW-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC(OC)=C(OC)C=C1NC(C1OC2=CC=CC=C2OC1C)=O

Additional information on methyl 4,5-dimethoxy-2-(3-methyl-2,3-dihydro-1,4-benzodioxine-2-amido)benzoate

Methyl 4,5-Dimethoxy-2-(3-Methyl-2,3-Dihydro-1,4-Benzodioxine-2-Amido)Benzoate (CAS No: 874464-62-7)

The compound methyl 4,5-dimethoxy-2-(3-methyl-2,3-dihydro-1,4-benzodioxine-2-amido)benzoate (CAS No: 874464-62-7) is a highly specialized organic molecule with a complex structure that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its intricate molecular architecture, which includes a benzoate moiety substituted with methoxy groups and a benzodioxine derivative amide group. The presence of these functional groups imparts unique chemical properties and potential biological activities.

The synthesis of this compound involves a series of multi-step reactions, including nucleophilic substitutions, amide bond formations, and methylation processes. Recent advancements in catalytic methodologies have enabled the efficient construction of such complex molecules with high yields and excellent stereochemical control. The development of these synthetic routes has been driven by the demand for novel chemical entities in drug discovery and materials science.

One of the most notable applications of this compound lies in its potential as a pharmacological agent. The benzoate moiety is known to exhibit anti-inflammatory and analgesic properties, while the benzodioxine derivative amide group has been associated with neuroprotective effects. Recent studies have demonstrated that this compound can modulate key signaling pathways involved in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. For instance, research conducted at the University of California has shown that this compound can inhibit the aggregation of amyloid-beta peptides, a hallmark of Alzheimer's disease.

In addition to its pharmacological applications, methyl 4,5-dimethoxy-2-(3-methyl-2,3-dihydro-1,4-benzodioxine-2-amido)benzoate has also been explored for its potential in materials science. The molecule's rigid structure and conjugated system make it an attractive candidate for use in organic electronics and optoelectronic devices. Researchers at the Massachusetts Institute of Technology have investigated its properties as a component in organic light-emitting diodes (OLEDs), where it exhibits promising electron transport characteristics.

The structural complexity of this compound also makes it an interesting subject for fundamental studies in stereochemistry and molecular recognition. The methoxy groups on the benzoate ring contribute to the molecule's solubility and stability under physiological conditions, while the benzodioxine derivative amide group provides a platform for hydrogen bonding interactions. These properties have been leveraged in the design of supramolecular assemblies and self-assembled monolayers.

From an environmental perspective, the biodegradation pathways of methyl 4,5-dimethoxy-2-(3-methyl-2,3-dihydro-1,4-benzodioxine-2-amido)benzoate have been studied to assess its potential impact on ecosystems. Research indicates that under aerobic conditions, the compound undergoes rapid microbial degradation due to its hydrophilic nature and susceptibility to enzymatic hydrolysis.

In conclusion, methyl 4,5-dimethoxy-2-(3-methyl-2,3-dihydro-1,4-benzodioxine-2-amido)benzoate (CAS No: 874464-62-7) is a versatile compound with multifaceted applications across various scientific disciplines. Its unique chemical structure and functional groups make it an invaluable tool in drug discovery, materials science, and fundamental chemical research.